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Introduction

UNC2025 is a potent and orally bioavailable small molecule inhibitor targeting both MERTK
(MER proto-oncogene, tyrosine kinase) and FLT3 (FMS-like tyrosine kinase 3).[1][2][3]
Abnormal activation of MERTK and FLT3 receptor tyrosine kinases is implicated in the
oncogenesis of various malignancies, including acute lymphoblastic leukemia (ALL), acute
myeloid leukemia (AML), and non-small cell lung cancer (NSCLC).[4][5][6] UNC2025 has
demonstrated efficacy in inhibiting downstream signaling pathways, inducing apoptosis, and
reducing colony formation in cancer cell lines, making it a valuable tool for cancer research and
drug development.[1][4][6][7]

This document provides detailed protocols for cell-based assays to evaluate the activity of
UNC2025, along with its inhibitory concentrations in various cell lines and a diagram of the
targeted signaling pathway.

Quantitative Data Summary
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The inhibitory activity of UNC2025 has been characterized in both enzymatic and cell-based

assays across a range of cancer cell lines. The following tables summarize the key quantitative

data for UNC2025.

Table 1: In Vitro Kinase Inhibitory Activity of UNC2025

Target Kinase IC50 (nM) Assay Type

MER 0.74 Cell-free

FLT3 0.8 Cell-free

AXL 122 Cell-based (chimeric receptor)
TYRO3 301 Cell-based (chimeric receptor)

Data sourced from multiple studies.[1][4][5]

Table 2: Cellular Activity of UNC2025 in Cancer Cell Lines
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) Incubation
Cell Line Cancer Type Assay IC50 (nM) .
Time
B-cell Acute
] MERTK
Lymphoblastic )
697 ] Phosphorylation 2.7 1 hour
Leukemia (B- o
Inhibition
ALL)
FLT3
Acute Myeloid )
Molm-14 ) Phosphorylation 14 1 hour
Leukemia (AML) o
Inhibition
Non-Small Cell Colony
A549 Lung Cancer Formation 50 - 300 2 weeks
(NSCLCQC) Inhibition
MERTK
32D (EGFR-Mer)  Murine Myeloid Phosphorylation 2.7 1 hour
Inhibition
AXL
32D (EGFR-AXI) Murine Myeloid Phosphorylation 122 1 hour
Inhibition
TYRO3
32D (EGFR- ) ) )
Murine Myeloid Phosphorylation 301 1 hour
Tyro3) -
Inhibition

Data compiled from various sources.[1][3][4][5]

Signaling Pathway

UNC2025 primarily targets the MERTK and FLT3 receptor tyrosine kinases. Inhibition of these
receptors blocks downstream signaling pathways crucial for cancer cell survival and
proliferation, such as the AKT, ERK1/2, and STAT6 pathways.[1][3][6]
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UNC2025 inhibits MERTK/FLT3 signaling.

Experimental Protocols

The following are detailed protocols for common cell-based assays to assess the efficacy of
UNC2025.

MERTKI/FLT3 Phosphorylation Inhibition Assay
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This assay determines the ability of UNC2025 to inhibit the phosphorylation of MERTK and
FLT3 in whole cells.

Materials:
e Cell Lines: 697 (B-ALL, MERTK-expressing) or Molm-14 (AML, FLT3-ITD positive) cells.

e Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1%
Penicillin-Streptomycin.

o UNC2025: Prepare a stock solution in DMSO (e.g., 10 mM) and make serial dilutions in
culture medium.

o Pervanadate Solution: Freshly prepare by mixing equal volumes of 20 mM sodium
orthovanadate and 0.3% hydrogen peroxide.

 Lysis Buffer: M-PER Mammalian Protein Extraction Reagent or similar, supplemented with
protease and phosphatase inhibitors.

o Antibodies: Primary antibodies against phospho-MERTK, total MERTK, phospho-FLT3, and
total FLT3. Secondary antibodies conjugated to HRP.

» Western Blotting reagents and equipment.
Protocol:
e Cell Culture: Culture 697 or Molm-14 cells to a density of 1 x 10”6 cells/mL.

o Treatment: Seed cells in 6-well plates and treat with varying concentrations of UNC2025
(e.g., 0-100 nM) for 1 hour at 37°C.[1][4] Include a vehicle control (DMSO).

e Phosphatase Inhibition: Add pervanadate solution to a final concentration of 120 uM and
incubate for 3-5 minutes to stabilize phosphorylated proteins.[4][5]

o Cell Lysis: Harvest cells by centrifugation, wash with ice-cold PBS, and lyse with lysis buffer.

o Protein Quantification: Determine the protein concentration of each lysate using a BCA or
Bradford assay.
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» Western Blotting:
o Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.
o Transfer proteins to a PVDF membrane.
o Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
o Incubate the membrane with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour
at room temperature.

o Detect the signal using an enhanced chemiluminescence (ECL) substrate.

o Data Analysis: Quantify band intensities using densitometry software (e.g., ImageJ).[5]
Normalize the phosphorylated protein levels to the total protein levels. Calculate the IC50
value by non-linear regression analysis.
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Workflow for phosphorylation inhibition assay.

Colony Formation Assay (Soft Agar)

This assay assesses the effect of UNC2025 on the anchorage-independent growth of cancer
cells, a hallmark of tumorigenicity.

Materials:
e Cell Line: A549 (NSCLC) or other adherent cancer cell line expressing MERTK or FLT3.

o Culture Medium: Appropriate for the chosen cell line.
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e UNC2025: Prepared as described above.
e Agar: Noble Agar or similar.

o 6-well plates.

Protocol:

o Bottom Agar Layer: Prepare a 0.6% agar solution in culture medium and dispense 2 mL into
each well of a 6-well plate. Allow it to solidify.

o Cell-Agar Layer: Prepare a 0.35% agar solution in culture medium.[4] Resuspend cells in this
solution at a density of 5,000 cells/mL. Add varying concentrations of UNC2025 (e.g., 50-300
nM) or vehicle control.[1]

o Plating: Gently overlay 1 mL of the cell-agar suspension onto the bottom agar layer.

 Incubation: Incubate the plates at 37°C in a humidified incubator for 2-3 weeks, or until
colonies are visible.

e Feeding: Add 200 pL of fresh medium containing UNC2025 or vehicle to the top of the agar
every 2-3 days to prevent drying.[4]

» Staining and Counting:
o Stain the colonies with 0.005% crystal violet solution for 1 hour.
o Wash the wells gently with water.
o Count the number of colonies in each well using a microscope.

» Data Analysis: Express the number of colonies in treated wells as a percentage of the
vehicle control.

Apoptosis Assay (Flow Cytometry)

This protocol describes the detection of apoptosis induced by UNC2025 using Annexin V and
Propidium lodide (PI) staining.
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Materials:

Cell Line: Any cancer cell line of interest.

UNC2025: Prepared as described above.

Annexin V-FITC/PI Apoptosis Detection Kit.

Flow Cytometer.
Protocol:

o Cell Treatment: Seed cells in 6-well plates and treat with UNC2025 at various concentrations
for 24-48 hours. Include a vehicle control.

o Cell Harvesting: Collect both adherent and floating cells. Wash with ice-cold PBS.

o Staining: Resuspend cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI
according to the manufacturer's instructions. Incubate for 15 minutes at room temperature in
the dark.

e Flow Cytometry: Analyze the stained cells using a flow cytometer.

o Data Analysis:

[e]

Annexin V-negative/Pl-negative: Live cells.

o

Annexin V-positive/Pl-negative: Early apoptotic cells.

[¢]

Annexin V-positive/Pl-positive: Late apoptotic/necrotic cells.

[¢]

Quantify the percentage of cells in each quadrant.

Concluding Remarks

The protocols and data presented here provide a comprehensive guide for researchers to
effectively utilize UNC2025 as a tool to investigate MERTK and FLT3 signaling in cancer
biology. These assays can be adapted for various cell lines and research questions to further
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elucidate the therapeutic potential of targeting these kinases. Adherence to proper cell culture
and experimental techniques is crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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